In the past decade, organoid and organ-on-a-chip cancer models have rapidly gained attention as alternatives to traditional two-dimensional cell cultures and murine models. However, they are still relatively “low throughput”—meaning that, similar to animal models, relatively low numbers of replicates are used in a given study. Bioprinting offers a solution to this limitation. Bioprinting technology enables the biofabrication of organoid models at increased throughput, furthering the use of organoid/organ-on-a-chip systems in basic science and translational studies. In this article, we describe current bioprinting and biomaterial technologies that generate organoid and organ-on-a-chip platforms, recent deployments of such model systems across tumor types and in the rapidly advancing fields of immune-oncology and personalized medicine, and a look to future directions.Graphical abstract

Engineered tissues and organs that approximate the sizes and functions of actual organs hold great promise for advancing medicine and pharmacology. However, significant challenges remain in producing clinically relevant biofabricated constructs using traditional tissue-engineering techniques. The use of three-dimensional volumetric bioprinting technology is expected to enable the creation of large-scale functional organs for various applications. In this article, we discuss key considerations for creating volumetric functional tissue constructs, particularly using bioprinting technology. In addition, we critically evaluate the advantages and limitations of current volumetric bioprinting techniques, and highlight recent advances in volumetric bioprinting applications that can address the donor organ shortage and the lack of reliable in vitro models.Graphical abstract

As materials scientists and engineers, we have the responsibility and ability to make sustainability a reality by creating and implementing sustainable materials and processes. It is, after all, the materialization of our needs and wants that have led to the current situation. However, we need to have the will to do it, know what to do, and how to do it. We must learn what sustainable options are possible, learn to choose among the options based on societal, environmental, and economic concerns, and learn how to work with others to make decisions that change the status quo. This leads to the questions: what community is prepared to act with us and how can we educate people to make a difference? As discussed in this article, the answer is the microelectronics industry. There is a growing recognition that microelectronics both cause and prevent societal and environmental problems. It is there, in the context of these problems and the growing importance and proliferation of microelectronics in our everyday lives, that we can forge partnerships to simultaneously solve sustainability issues and teach materials science and engineering students to become leaders in sustainable electronics.Graphical Abstract

Developments in recycling technology have largely focused on short-life-cycle products, such as plastic waste from packaging, consumer electronics, and construction debris, while complex, resource-rich, long-life-cycle electronic products, energy-storage, and photovoltaic components have been somewhat overlooked due to their intrinsic property of containing multimaterial in a complex manner. High-value products contain valuable elements, which are intricately incorporated and often lost at end of life. This article explores the need for a paradigm shift to a “product-centric” approach, which emphasizes the circularity of the whole product, with an emphasis on more focused ways of combining design and recovery methods. Opportunities for improved circularity include design for disassembly through modular approaches, development of materials for substitution, fabrication efficiency through novel selective synthesis of metals, high-throughput manufacturing of precision devices, and manufacturing processes that enable use of recycled materials for product. Design efforts should focus on current perceived limits in the degree of modularity, where parts can be made accessible for replacement and consumer uptake of recycled product.Graphical abstract

Throughout human history, the capacity to invent, manufacture, and use chemicals and materials has transformed concepts of development with path-dependent solutions to problems encountered in various industrial and societal sectors, including energy, transportation, food production, textiles, and personal care. It is increasingly clear that the trajectory of development initiated by some path-breaking materials is not sustainable. Recent developments in the concept of planetary boundaries have explored some reasons for unsustainability and ineffectiveness of current chemicals management practices. The reasons are almost always due to previously unknown chemical characteristics such as toxicity, reactivity, environmental recalcitrance, or increasing scarcity. In some cases, the suspected but ignored potential hazard of chemicals manifests slowly or becomes uncontrollable due to accumulation and biochemical or physical transformation in the environment. Consequently, environmental pollution by such chemicals is associated with alarmingly high levels of human mortality and disease burden worldwide. Recent examples include halogenated chemicals used as flame retardants and the thinning of the stratospheric ozone layer; bisphenol A used in plastics and microplastics widespread in biotic and abiotic ecosystem components, including the ocean; hormone mimicking chemicals such as phthalates in human tissues; neurotoxicity of lead used in solder materials, paints, and water distribution pipes; neurodevelopmental diseases associated with mercury used in ore beneficiation, in dental amalgams and lighting systems; and asbestos fibers used in ceiling tiles, roofs, and automobile brakes. These notorious examples have forced the introduction of retroactive policies to restrict the use of certain chemicals in materials development, and a few proactive policies designed to prevent the initial use of certain chemicals known or suspected to be hazardous. Improvements in the scientific knowledge and development of tools to screen for chemicals of concern have also led to the development of forecasting tools for improved management of chemicals. It could be impossible to foresee all potential risks associated with chemicals. Therefore, such management approaches can be most effective in supporting sustainable development of materials when they generate boundaries within which criteria for safety are understood and alternative assessments are continuous. This article situates the power of selected forecasting tools for early warning systems in a planetary boundary framework while highlighting gaps and incongruencies inherent in their use to support proactive and reactive regulatory policies, and for developing performance standards for lowering the chemical footprint of consumer products.Graphical Abstract

Currently available bone grafts are insufficient to address the demand and lack tissue complexity to mimic the native bone tissue microenvironment. Bone tissue is highly vascular, and vasculature is crucial for bone tissue development and functional integration of the graft to the native defect site. Three-dimensional (3D) bioprinting has emerged as an advanced biomanufacturing technology to develop vascularized bone tissue with architectural, structural, biochemical, and cellular complexity. This article includes currently available 3D bioprinting technologies and corresponding bioinks followed by a detailed review on 3D bioprinting strategies for vasculature. Finally, the current state of the art in 3D bioprinting of vascularized bone tissue is presented.Graphical abstract